Cas no 2164251-24-3 (2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol)

• Product Name: 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol
• CAS No: 2164251-24-3
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6049743
• PubChem ID: 165590007
• Update Time: 2025-05-25

2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol
• EN300-1634802
• 2164251-24-3

• Inchi： 1S/C8H11NOS/c1-5-4-8(11-9-5)6-2-3-7(6)10/h4,6-7,10H,2-3H2,1H3
• InChI Key： RZJSIQRPGFEERD-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1CCC1O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol

Research Brief on 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol (CAS: 2164251-24-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol (CAS: 2164251-24-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This bicyclic structure, featuring a thiazole ring fused to a cyclobutanol moiety, exhibits unique physicochemical properties that make it attractive for drug discovery. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents targeting a range of diseases, including infectious diseases, neurological disorders, and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic accessibility and biological activity of 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol derivatives. The compound demonstrated excellent metabolic stability and favorable pharmacokinetic properties in preclinical models. Notably, its ability to modulate protein-protein interactions through selective binding to allosteric sites has opened new avenues for targeting previously "undruggable" biological pathways.

The structural features of 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol contribute to its unique biological profile. The thiazole ring provides hydrogen bond acceptor capabilities, while the cyclobutanol moiety introduces conformational constraints that enhance target selectivity. Recent computational studies have revealed that this combination creates a privileged scaffold capable of interacting with diverse biological targets while maintaining drug-like properties.

In oncology applications, derivatives of 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol have shown potent inhibitory activity against several kinase targets, including CDK4/6 and PI3K isoforms. A 2024 study demonstrated that optimized analogs achieved nanomolar potency with improved selectivity profiles compared to existing clinical candidates. The compound's ability to penetrate the blood-brain barrier also makes it particularly interesting for developing CNS-targeted therapies.

The synthetic chemistry of 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol has seen significant advancements in recent years. Novel catalytic methods for its asymmetric synthesis have been developed, enabling access to enantiomerically pure forms for structure-activity relationship studies. These synthetic innovations have accelerated the exploration of its pharmaceutical potential and facilitated the development of diverse analogs with tailored biological activities.

Looking forward, 2-(3-methyl-1,2-thiazol-5-yl)cyclobutan-1-ol represents a compelling case study in modern fragment-based drug discovery. Its balanced combination of synthetic tractability, structural novelty, and biological relevance positions it as a valuable scaffold for addressing current challenges in medicinal chemistry. Ongoing research continues to uncover new applications for this versatile compound, particularly in the development of next-generation targeted therapies.